(2-Methoxy-1-methylethoxy)acetic Acid Ethyl Ester

• Molecular Formula: C8H16O4
• Molecular Weight: 176.21 g/mol
• IUPAC Name: ethyl 2-(1-methoxypropan-2-yloxy)acetate
• InChI: InChI=1S/C8H16O4/c1-4-11-8(9)6-12-7(2)5-10-3/h7H,4-6H2,1-3H3
• InChI Key: RLXPGMORSQESQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC(C)COC

Description

(2-Methoxy-1-methylethoxy)acetic Acid Ethyl Ester is a useful research compound. Its molecular formula is C8H16O4 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methoxy-2-propanol (900 mg, 10.0 mmol) in dichloromethane (20 mL) is added rhodium (II) acetate dimer (10 mg) followed by ethyl diazoacetate (0.95 mL, 9.0 mmol). The reaction mixture is stirred at rt for 30 min. The reaction mixture is diluted with heptane, filtered through Celite, and the filtrate is evaporated and the residue is vacuum distilled at 133° C. to give 1.03 g of the product 473. 1H NMR (CDCl3) δ 4.20 (q, 2H), 3.72 (m, 1H), 3.45 (dd, 1H), 3.37 (dd, 1H), 3.35 (s, 3H), 1.27 (t, 3H), 1.19 (d, 3H).